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Physical and Chemical Properties of InCl₃

The table below summarizes the core physical characteristics and appearance of anhydrous indium(III)

chloride.

Property Specification / Value

Molecular Formula InCl₃ [1]

Appearance White, flaky solid or crystalline powder [2] [1]

Molar Mass 221.17–221.18 g·mol⁻¹ [2] [1]

Density 3.46 g/cm³ [2] [1]

Melting Point 586 °C [2] [1]

Boiling Point 800 °C [2] [1]

Solubility in Water 195 g/100 mL (exothermic) [2]

Hazards Corrosive; causes severe skin burns and eye damage [2]
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Experimental Protocols for Characterization

Researchers typically use several analytical techniques to confirm the identity and purity of InCl₃. The

following workflows are adapted from standard methodologies for analyzing crystalline powders.

X-ray Powder Diffraction (XRD)

XRD is used for phase identification and to confirm the crystalline structure of a sample [3].
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Start: Sample Preparation

Grind powder using a Wiggle Bug
for 10 seconds

Compress 60 mg of ground powder
into a pellet at 4000 psi

Mount pellet on PMMA sample holder
and load into XRD instrument

Data Acquisition: Scan from 19° to 135° 2θ
Step size 0.03°, step time 0.3 s

Analysis: Compare collected pattern
to reference database

End: Phase ID Confirmed

Click to download full resolution via product page

XRD workflow for crystalline phase identification

Key Methodology Details [3]:

Instrument: Bruker AXS D2 Phaser X-ray diffractometer with a Cu-Kα source.
Sample Prep: Grind 120-200 mg of powder in a polystyrene vial with a grinding ball. Compress 60

mg of the ground material into a 1 cm diameter pellet.
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Data Collection: Scan range of 19° to 135° 2θ, step size of 0.03°, and step time of 0.3 seconds (total

run time ~20 minutes).
Data Analysis: Use software (e.g., Diffrac.EVA) to compare the sample's diffraction pattern against

known reference patterns for InCl₃.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy helps identify functional groups and characterize metal-ligand coordination [4] [3].

Start: FT-IR Analysis

Place small amount of
InCl₃ powder on ATR crystal

Apply pressure to ensure
good contact with crystal

Collect spectrum: 4000–650 cm⁻¹ range
4 cm⁻¹ resolution, 64 co-additions

Apply ATR correction to spectrum

Identify key absorption bands
for In-Cl bonding etc.

End: Functional Groups Identified
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FT-IR workflow for functional group analysis

Key Methodology Details [3]:

Instrument: Thermo Nicolet 8700 FT-IR spectrometer with a DTGS detector.
Accessory: SensIR Durascope Attenuated Total Reflection (ATR) attachment with a diamond-coated

ZnSe internal reflectance element. Minimal sample preparation is required.
Data Collection: Collect spectrum over 4000–650 cm⁻¹ range at 4 cm⁻¹ resolution with 64 co-

additions to improve signal-to-noise ratio.
Data Analysis: Apply ATR correction and assign key absorption bands.

UV-Vis Spectroscopy

UV-Vis spectroscopy can be used to study electronic transitions and monitor reactions catalyzed by InCl₃

[5].

Key Methodology Details [5]:

Instrument: UV-Vis spectrophotometer with a xenon lamp (or dual lamps: deuterium for UV, halogen

for visible light).
Sample Holder: Use quartz cuvettes (plastic and glass absorb UV light).

Sample Prep: Dissolve sample in a suitable solvent (e.g., water, acetonitrile) and use the pure
solvent for a reference/blank measurement.

Data Collection & Analysis: Measure absorbance across the UV and visible light range. Use the
Beer-Lambert Law (A = εcl) for quantitation, ensuring absorbance values are below 1 for accurate

results.

Applications in Pharmaceutical Research

A significant application of InCl₃ is catalyzing synthetic routes to nitrogen-containing heterocycles, which

are core structures in many pharmaceuticals [6].

Key Catalytic Applications:

Synthesis of N-Heterocycles: InCl₃ efficiently catalyzes one-pot, multicomponent reactions to form

complex structures like pyrroles, quinolines, and tetrahydroquinolines [6] [7].
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Lewis Acid Catalyst: Functions as a water-compatible, recyclable, and nontoxic Lewis acid catalyst

for Friedel-Crafts acylations, Diels-Alder reactions, and Biginelli condensations [2] [6].
Advantages Over Other Catalysts: Its stability in water and air (moisture compatibility) makes it

superior to traditional moisture-sensitive Lewis acids like AlCl₃, simplifying experimental procedures
and reducing waste [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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